Cas no 2228333-61-5 (2-(2-bromoethyl)-3,5-dichloropyridine)

• Product Name: 2-(2-bromoethyl)-3,5-dichloropyridine
• CAS No: 2228333-61-5
• MF: C₇H₆BrCl₂N
• MW: 254.939239025116
• CID: 6318223
• PubChem ID: 165648179
• Update Time: 2025-05-27

2-(2-bromoethyl)-3,5-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-3,5-dichloropyridine
• 2228333-61-5
• EN300-1926962

• Inchi： 1S/C7H6BrCl2N/c8-2-1-7-6(10)3-5(9)4-11-7/h3-4H,1-2H2
• InChI Key： SFULAJHQAISPIB-UHFFFAOYSA-N
• SMILES： BrCCC1C(=CC(=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 252.90607g/mol
• Monoisotopic Mass: 252.90607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(2-bromoethyl)-3,5-dichloropyridine

Comprehensive Overview of 2-(2-bromoethyl)-3,5-dichloropyridine (CAS No. 2228333-61-5)

2-(2-bromoethyl)-3,5-dichloropyridine is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromoethyl side chain and dichloropyridine core, makes it a versatile intermediate in organic synthesis. Researchers frequently explore its reactivity in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic compounds. The compound's CAS No. 2228333-61-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

Recent trends highlight growing interest in halogenated pyridines due to their role in developing novel antimicrobial agents and crop protection chemicals. Searches for "pyridine derivatives in drug discovery" or "3,5-dichloropyridine applications" reflect this demand. The 2-(2-bromoethyl) moiety enhances the compound's utility in creating bioconjugates, addressing challenges in targeted drug delivery systems. Environmental persistence studies of such compounds also align with sustainability-focused research queries like "degradation pathways of halogenated organics."

Synthetic methodologies for 2-(2-bromoethyl)-3,5-dichloropyridine often involve Pd-catalyzed coupling or halogen exchange reactions, topics frequently searched in academic circles. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are essential for quality control, correlating with laboratory professionals' search patterns. The compound's crystalline properties (melting point determination) and solubility profiles in polar aprotic solvents are additional focal points for industrial applications.

Emerging discussions in green chemistry have spurred optimization of its synthesis routes to minimize brominated byproducts. This aligns with search terms like "eco-friendly halogenation techniques." Furthermore, computational chemistry studies leveraging DFT calculations on its electronic structure attract attention from material scientists investigating charge-transfer complexes.

Regulatory compliance remains a key consideration, with REACH documentation and patent landscapes for 2228333-61-5 being frequently accessed resources. The compound's stability under various storage conditions (e.g., inert atmosphere preservation) is another practical aspect often queried by end-users. Its role in high-value fine chemicals production continues to drive innovation, particularly in asymmetric synthesis methodologies.